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Compound of Interest

Compound Name:
2-(4-(Tert-butyl)phenyl)-2-

hydroxyacetonitrile

CAS No.: 91639-96-2

Cat. No.: B2685953

Get Quote

Synthesis, Properties, and Pharmaceutical
Applications
Part 1: Executive Summary & Chemical Identity
4-tert-butylbenzaldehyde cyanohydrin is a versatile C2-synthon generated via the nucleophilic

addition of cyanide to 4-tert-butylbenzaldehyde. It serves as the gateway to the 4-tert-

butylmandelic acid scaffold, a lipophilic structural motif found in various bioactive compounds,

including receptor agonists and chiral resolving agents. Due to the reversibility of its formation,

this compound requires specific handling protocols to maintain stability and safety.

Physicochemical Profile[1][2][3][4][5][6][7][8]
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Property Data / Description

IUPAC Name 2-(4-tert-butylphenyl)-2-hydroxyacetonitrile

Common Name 4-tert-butylmandelonitrile

CAS Number Not widely listed (Precursor Aldehyde: 939-97-9)

Molecular Formula

C

H

NO

Molecular Weight 189.26 g/mol

Physical State
Viscous colorless to pale yellow oil or low-

melting solid (dependent on purity)

Solubility

Soluble in EtOH, Et

O, CH

Cl

, CHCl

; sparingly soluble in water.

Stability
Thermolabile; reverts to aldehyde and HCN

under basic conditions or high heat.

Part 2: Synthetic Pathways & Mechanism
The synthesis of 4-tert-butylbenzaldehyde cyanohydrin is governed by the equilibrium between

the carbonyl precursor and the cyanohydrin product. Modern protocols prioritize

enantioselective synthesis to access chiral pharmaceutical intermediates.

1. Mechanism of Formation
The reaction proceeds via nucleophilic attack of the cyanide ion (

) on the electrophilic carbonyl carbon. In the presence of a Lewis acid or enzyme, the oxygen is
activated, facilitating the attack.
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Figure 1: Mechanistic pathway for cyanohydrin formation. The reaction is reversible; low pH

stabilizes the product.

2. Synthetic Methodologies
Method A: Chemical Synthesis (TMSCN Route)

Reagents: Trimethylsilyl cyanide (TMSCN), Lewis Acid Catalyst (e.g., ZnI

, Ti(OiPr)

).

Advantages: Avoids handling gaseous HCN; produces the silylated ether which is more

stable than the free cyanohydrin.

Reaction:

Method B: Biocatalytic Asymmetric Synthesis

Catalyst: (R)- or (S)-Hydroxynitrile Lyase (HNL) (e.g., from Prunus amygdalus or Hevea

brasiliensis).

Advantages: High enantiomeric excess (>95% ee); mild conditions (pH 4-5).

Process: Conducted in a biphasic system (buffer/MTBE) to suppress the spontaneous

(racemic) background reaction.

Part 3: Reactivity & Downstream Applications
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The cyanohydrin moiety acts as a "masked" acid or amine. Its transformation leads to high-

value building blocks.

1. Hydrolysis to 4-tert-Butylmandelic Acid
Acidic hydrolysis converts the nitrile to a carboxylic acid. The tert-butyl group remains intact,

providing crucial lipophilicity for drug-receptor binding.

Reaction:

Application: Chiral resolving agents; intermediate for prostaglandin receptor agonists (e.g.,

Omidenepag analogs).

2. Reduction to

-Amino Alcohols
Reduction (e.g., LiAlH

or catalytic hydrogenation) yields 2-amino-1-(4-tert-butylphenyl)ethanol.

Relevance: This structural motif mimics the catecholamine pharmacophore found in

-adrenergic agonists (e.g., Salbutamol, Clenbuterol), where the tert-butyl phenyl group
replaces the catechol to modulate metabolic stability and receptor selectivity.
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Figure 2: Divergent synthesis pathways from the cyanohydrin intermediate.

Part 4: Experimental Protocol (Self-Validating)
Protocol: Lewis Acid-Catalyzed Cyanosilylation Target: 2-(4-tert-butylphenyl)-2-

((trimethylsilyl)oxy)acetonitrile

Safety Pre-check:

Perform all operations in a fume hood.

Ensure a cyanide antidote kit (e.g., hydroxocobalamin) is available.

Quench solution: 10% NaOCl (bleach) to neutralize cyanide traces.

Step-by-Step:

Preparation: In a flame-dried round-bottom flask under Argon, dissolve 4-tert-

butylbenzaldehyde (10 mmol, 1.62 g) in anhydrous CH

Cl

(20 mL).

Catalyst Addition: Add ZnI

(0.1 mmol, 32 mg) as a solid. Stir until dissolved.

Addition: Add TMSCN (12 mmol, 1.5 mL) dropwise via syringe over 10 minutes. Note: Mild

exotherm may occur.

Reaction: Stir at room temperature for 2–4 hours.

Validation: Monitor by TLC (Hexane/EtOAc 9:1). Disappearance of aldehyde spot (R

~0.6) and appearance of product (R

~0.8) indicates completion.

Workup:
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Quench with saturated NaHCO

(caution: gas evolution).

Extract with CH

Cl

(3 x 20 mL).

Wash combined organics with brine, dry over Na

SO

, and concentrate in vacuo.

Purification: The silylated cyanohydrin is often pure enough for downstream use (>95%). If

hydrolysis to the free cyanohydrin is required, treat with 1M HCl/THF, but use immediately to

prevent degradation.

Part 5: Handling & Safety Data
Hazard Class Description Mitigation

Acute Toxicity

Potential release of HCN gas

upon contact with

moisture/acid.

Store in a desiccator. Open

only in a fume hood.

Stability
Unstable at pH > 7 (retro-aldol

type reversion).

Maintain acidic environment for

storage (add trace H

PO

).

Environmental
Toxic to aquatic life (cyanide

content).

All waste must be treated with

bleach (pH > 10) before

disposal.

Critical Note: Do not distill the free cyanohydrin at atmospheric pressure; it will decompose.

Vacuum distillation is possible but risky; column chromatography is preferred.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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